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In the realm of materials science, particularly in the development of durable coatings, plastics,
and formulations for drug delivery, safeguarding materials from the damaging effects of
ultraviolet (UV) radiation is paramount. UV absorbers play a critical role in this protection, and
among them, the benzotriazole class is renowned for its efficacy. This guide provides a detailed
comparison of TINUVIN-1130, a widely used hydroxyphenyl-benzotriazole UV absorber, with its
alternatives, focusing on their photostability under intense UV irradiation. This analysis is
supported by available experimental data and detailed methodologies to assist researchers,
scientists, and drug development professionals in making informed decisions.

Introduction to Benzotriazole UV Absorbers

Benzotriazole UV absorbers are a class of organic compounds that protect materials from
photodegradation by absorbing harmful UV radiation and dissipating it as harmless thermal
energy.[1][2] Their high photostability is attributed to an efficient photophysical process known
as Excited-State Intramolecular Proton Transfer (ESIPT). Upon absorbing a UV photon, the
molecule undergoes a rapid and reversible tautomerization, which allows for the dissipation of
the absorbed energy before it can initiate degradation reactions within the host material.[3]

TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole UV absorber known for its broad UV
absorption spectrum and good thermal stability.[4] It is frequently used in a variety of
applications, including industrial and automotive coatings.[4] Key alternatives from the same
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chemical class include Tinuvin 328 and Tinuvin 350, which differ in their chemical structures
and physical properties, leading to variations in their performance.

Performance Comparison of TINUVIN-1130 and
Alternatives

While comprehensive, publicly available head-to-head quantitative data from a single study
under identical intense UV irradiation conditions is limited, a compilation of information from
various technical sources and studies provides a strong comparative overview. TINUVIN-1130
generally demonstrates excellent performance in terms of photostability, particularly in gloss
retention and color stability, where it is considered to rival Tinuvin 350 and outperform the older
generation Tinuvin 328.[5]
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Property TINUVIN-1130 Tinuvin 328 Tinuvin 350 Uvinul 3039
Benzotriazole Benzotriazole
Chemical derivative with with branched Benzotriazole Benzotriazole
Structure octyloxy tert-amyl derivative derivative
substitution[5] groupsl5]
Strong o Strong Strong
o Similar o o
] absorption in the ) absorption inthe  absorption in the
UV Absorption absorption peak
UV-A range UV-Arange UV-A range
Range to TINUVIN-
(around 345-350 1130[5] (around 345-350  (around 345-350
nm)[5] nm)[5] nm)[5]
Performs
] ] Tends to degrade  Top performer,
admirably in o
N ) faster under especially in B
Photostability gloss retention ) Not specified
prolonged UV automotive OEM
and color 5] fings[s]
exposure coatings
stability[5] P J
Excellent, with a Starts to Excellent, with a
N decomposition volatilize decomposition B
Thermal Stability o Not specified
temperature significantly temperature
above 250°C[5] above 180°CJ[5] above 250°CJ[5]
Volatility Low([5] High[5] Low Not specified
Highl
ald ] ) ] Often used in
compatible witha  Used in some )
_ _ _ . cosmetic
wide range of coil coating High )
] o ) packaging and
o resin systems applications, but performance in ) )
Compatibility ] S ] medical devices
(acrylics, volatility limits its ~ automotive OEM
o ) due to low color
polyesters, use in thin-film coatings[5]
and regulatory
polyurethanes, systems[5]

epoxy resins)[5]

acceptance[5]

Experimental Protocols

To rigorously assess the photostability of UV absorbers like TINUVIN-1130, standardized

accelerated weathering tests are employed. These tests simulate the damaging effects of long-
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term sun exposure in a controlled laboratory setting.

Sample Preparation

o Coating Application: The UV absorber is incorporated into a clear coating formulation (e.g.,
polyurethane, acrylic, or epoxy-based) at a specified concentration (typically 1-3% by weight
of resin solids). The coating is then applied to a standardized substrate (e.g., aluminum
panels, glass plates, or plastic films) at a controlled thickness.

o Control Samples: A control sample of the clear coating without any UV absorber is also
prepared to serve as a baseline for degradation.

Accelerated Weathering Test

o Equipment: A xenon arc or a fluorescent UV (QUV) accelerated weathering tester is used.
Xenon arc lamps provide a close spectral match to natural sunlight.

¢ Irradiation Conditions:

o Light Source: Xenon arc lamp with appropriate filters to simulate outdoor sunlight (e.qg.,
according to ASTM G155) or fluorescent UVA-340 lamps (according to ASTM G154).

o lIrradiance: Controlled at a specific level (e.g., 0.55 W/mz at 340 nm for xenon arc).

o Temperature: Cycled between a high temperature during the light cycle (e.g., 60°C Black
Panel Temperature) and a lower temperature during the dark/condensation cycle.

o Humidity/Condensation: Cycles of humidity and condensation are included to simulate the
effects of dew and rain.

o Duration: The total exposure time is determined by the specific application and can range
from hundreds to thousands of hours.

Performance Evaluation

The degradation of the coatings is monitored at regular intervals using the following analytical
methods:
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o Colorimetry: A spectrophotometer or colorimeter is used to measure the change in color of
the coating. The results are expressed as AE*ab, which quantifies the total color difference.

» Gloss Measurement: A gloss meter is used to measure the specular gloss of the coating at a
specific angle (e.g., 20° or 60°). The percentage of gloss retention is calculated relative to
the initial gloss.

e FTIR Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor
chemical changes in the polymer matrix of the coating, such as the formation of carbonyl
groups, which are indicative of photo-oxidation.

e Microscopy: Techniques like Scanning Electron Microscopy (SEM) can be used to visually
inspect the surface of the coating for cracking, blistering, and other signs of degradation.

Mandatory Visualizations

Photodegradation Mechanism of Benzotriazole UV
Absorbers

The primary mechanism for the high photostability of benzotriazole UV absorbers is Excited-
State Intramolecular Proton Transfer (ESIPT).
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Caption: ESIPT mechanism in benzotriazole UV absorbers.

Experimental Workflow for Photostability Assessment

A typical workflow for assessing and comparing the photostability of UV absorbers is outlined
below.
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Caption: Workflow for evaluating UV absorber performance.

Conclusion

TINUVIN-1130 stands out as a high-performance liquid benzotriazole UV absorber with
excellent photostability, particularly in demanding applications like automotive and industrial
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coatings.[5] Its low volatility and high thermal stability contribute to its long-term effectiveness.
[5] While direct, comprehensive quantitative comparisons with all alternatives under identical
conditions are not readily available in the public domain, the existing data and technical
information suggest that TINUVIN-1130 is a superior choice over older-generation
benzotriazoles like Tinuvin 328 and is competitive with other high-performance options such as
Tinuvin 350.[5] For researchers and professionals in materials science and drug development,
the selection of an appropriate UV absorber should be based on a holistic evaluation of
performance requirements, compatibility with the formulation, processing conditions, and
regulatory considerations. The experimental protocols outlined in this guide provide a robust
framework for conducting such evaluations to ensure the long-term durability and stability of
UV-sensitive materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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